Cas no 62235-57-8 (Benzamide, N,N'-1,3,4-thiadiazole-2,5-diylbis-)

Benzamide, N,N'-1,3,4-thiadiazole-2,5-diylbis- structure
62235-57-8 structure
Product Name:Benzamide, N,N'-1,3,4-thiadiazole-2,5-diylbis-
CAS No:62235-57-8
MF:C16H12N4O2S
MW:324.357081413269
CID:453141
PubChem ID:3650932
Update Time:2025-04-19

Benzamide, N,N'-1,3,4-thiadiazole-2,5-diylbis- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N,N'-1,3,4-thiadiazole-2,5-diylbis-
    • N-(5-benzamido-1,3,4-thiadiazol-2-yl)benzamide
    • DTXSID50394668
    • AKOS027461285
    • N,N'-(1,3,4-Thiadiazole-2,5-diyl)dibenzamide
    • 62235-57-8
    • Inchi: 1S/C16H12N4O2S/c21-13(11-7-3-1-4-8-11)17-15-19-20-16(23-15)18-14(22)12-9-5-2-6-10-12/h1-10H,(H,17,19,21)(H,18,20,22)
    • InChI Key: MGKFNHSMCHWUHE-UHFFFAOYSA-N
    • SMILES: S1C(=NN=C1NC(C1C=CC=CC=1)=O)NC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 324.06826
  • Monoisotopic Mass: 324.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • PSA: 83.98
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